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Compound of Interest

Compound Name: 2-(4-Bromophenyl)-1,3-dioxolane

Cat. No.: B088685 Get Quote

An In-depth Technical Guide to 2-(4-Bromophenyl)-1,3-dioxolane

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and potential applications of 2-(4-Bromophenyl)-1,3-dioxolane. The

information is intended for researchers, scientists, and professionals in the field of drug

development and organic chemistry.

Core Chemical Properties
2-(4-Bromophenyl)-1,3-dioxolane, also known as 4-Bromobenzaldehyde Ethylene Acetal, is a

halogenated aromatic acetal.[1] It is commonly used as a chemical intermediate in organic

synthesis.[2] The dioxolane group serves as a protecting group for the aldehyde functionality of

4-bromobenzaldehyde, allowing for selective reactions at other positions of the molecule.

Physical and Chemical Data
The key physical and chemical properties of 2-(4-Bromophenyl)-1,3-dioxolane are

summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₉H₉BrO₂ [1][2][3][4][5]

Molecular Weight 229.07 g/mol [1][3][4][5]

Appearance
Colorless liquid or low-melting

white solid
[2]

Melting Point 33-35 °C [3]

Boiling Point 286.4 ± 35.0 °C at 760 mmHg [3]

Density 1.5 ± 0.1 g/cm³ [3]

CAS Number 10602-01-4 [1][4]

Stability and Storage
The compound is reported to be light-sensitive and should be stored in a cool, dark place,

preferably under an inert gas atmosphere.[6] It is stable under normal conditions but is

incompatible with strong oxidizing agents.[6] Hazardous decomposition products include

carbon monoxide, carbon dioxide, and hydrogen halides.[6]

Synthesis and Experimental Protocols
The primary method for synthesizing 2-(4-Bromophenyl)-1,3-dioxolane is through the acid-

catalyzed condensation of 4-bromobenzaldehyde with ethylene glycol.[2] This reaction, known

as acetal formation, is reversible and typically requires the removal of water to drive the

equilibrium towards the product.

Synthesis Reaction
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Synthesis of 2-(4-Bromophenyl)-1,3-dioxolane

Reactants Reaction Conditions

4-Bromobenzaldehyde

2-(4-Bromophenyl)-1,3-dioxolane

+

Ethylene Glycol

+

p-Toluenesulfonic Acid (catalyst) Toluene (solvent) Reflux (with water removal)

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of 2-(4-Bromophenyl)-1,3-dioxolane.

Detailed Experimental Protocols
Two common laboratory-scale protocols are detailed below.

Method 1: Reflux in Toluene[2]

Reaction Setup: To a three-neck flask, add 4-bromobenzaldehyde (5 mmol), ethylene glycol

(7 mmol), p-toluenesulfonic acid (0.10 g), and toluene (20 mL).

Reaction: Heat the mixture to reflux and maintain for 3.5 to 5.0 hours. Water can be removed

azeotropically using a Dean-Stark apparatus.

Workup: After cooling, wash the reaction mixture with water.

Purification: Dry the organic layer, evaporate the solvent, and purify the crude product by

column chromatography to obtain 2-(4-Bromophenyl)-1,3-dioxolane.

Method 2: High-Temperature Reflux with Dean-Stark Apparatus[2]

Reaction Setup: Equip a three-neck flask with a magnetic stirrer, thermometer, and a Dean-

Stark apparatus. Add 4-bromobenzaldehyde (1.85 g, 10 mmol), p-toluenesulfonic acid (0.17

g, 1 mmol), toluene (15 mL), and ethylene glycol (1.86 g, 30 mmol).
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Reaction: Heat the mixture to reflux at 130°C for 8 hours, collecting the water byproduct in

the Dean-Stark trap.

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) with a

mobile phase of petroleum ether:ethyl acetate (10:1).

Workup: Cool the mixture to room temperature and neutralize with a saturated NaHCO₃

solution until the pH is 7. Extract the product with toluene.

Isolation: Wash the organic layer with a saturated NaCl solution, dry over anhydrous sodium

sulfate, and evaporate the solvent.

Purification: Recrystallize the resulting yellow transparent liquid from petroleum ether to yield

a white solid product. This method reports a yield of 92.1%.[2]
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Experimental Workflow for Synthesis

Combine Reactants:
4-Bromobenzaldehyde,

Ethylene Glycol,
p-TsOH, Toluene

Reflux (e.g., 130°C, 8h)
with Dean-Stark Trap

Cool to Room Temp.
& Neutralize (NaHCO₃)

Extract with Toluene

Wash with Brine (NaCl)

Dry over Na₂SO₄

Evaporate Solvent

Purify by Recrystallization
or Column Chromatography

Final Product:
2-(4-Bromophenyl)-1,3-dioxolane

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for the synthesis and purification.
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Spectroscopic and Analytical Data
Characterization of 2-(4-Bromophenyl)-1,3-dioxolane is typically performed using standard

spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR are used to

confirm the structure of the molecule.[1] The spectra would show characteristic peaks for the

aromatic protons, the dioxolane ring protons, and the single proton of the acetal group.

Infrared (IR) Spectroscopy: IR spectra are used to identify the functional groups present.[1]

Key absorptions would include C-H stretches (aromatic and aliphatic), C-O stretches of the

acetal, and C-Br stretches. The absence of a strong carbonyl (C=O) peak from the starting

aldehyde is a key indicator of a successful reaction.

Mass Spectrometry (MS): GC-MS is often employed to determine the molecular weight and

fragmentation pattern of the compound, further confirming its identity.[1][7]

Reactivity and Potential Applications
As a protected form of 4-bromobenzaldehyde, this compound is a valuable intermediate in

multi-step organic syntheses. The bromo-substituent on the phenyl ring allows for a variety of

cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to form new carbon-carbon bonds.

After the desired modification at the bromo-position, the aldehyde can be easily deprotected by

acid hydrolysis.

General Reactivity
The primary reactive site, aside from deprotection, is the carbon-bromine bond, making it a

precursor for various derivatives.
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Reactivity of 2-(4-Bromophenyl)-1,3-dioxolane

4-Bromobenzaldehyde

2-(4-Bromophenyl)-1,3-dioxolane

 Acetal Protection 

Cross-Coupling Reaction
(e.g., Suzuki)

Coupled Dioxolane Derivative

Acid Hydrolysis
(Deprotection)

Substituted Benzaldehyde

Click to download full resolution via product page

Caption: Logical flow of using the compound as a protected intermediate in synthesis.

Potential Biological Activity
While there is no specific information on the biological signaling pathways of 2-(4-
Bromophenyl)-1,3-dioxolane itself, the broader class of 1,3-dioxolane derivatives has been

investigated for various biological activities.[8][9]
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Antibacterial and Antifungal Activity: Numerous studies have shown that compounds

containing the 1,3-dioxolane ring exhibit significant antibacterial and antifungal properties.[8]

[10][11] Their activity is often dependent on the nature and position of substituents on the

dioxolane and any attached aromatic rings.[8][11]

Other Activities: Depending on the overall structure, dioxolane derivatives have also been

explored for antineoplastic, antiviral, and anesthetic properties.[8][9]

The presence of a bromine atom is also significant, as many bromophenols isolated from

marine sources exhibit a wide range of bioactivities, including antioxidant, antimicrobial, and

anticancer effects.[12] This suggests that 2-(4-Bromophenyl)-1,3-dioxolane and its

derivatives could be interesting candidates for biological screening.
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Hypothetical Biological Screening Workflow
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Caption: Logical workflow for the screening of dioxolane derivatives for bioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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